Cas no 53088-08-7 (Thiourea,N-pentyl-N'-phenyl-)

• Product Name: Thiourea,N-pentyl-N'-phenyl-
• CAS No: 53088-08-7
• MF: C₁₂H₁₈N₂S
• MW: 222.349721431732
• CID: 378934
• PubChem ID: 2826861
• Update Time: 2025-04-19

Thiourea,N-pentyl-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-pentyl-N'-phenyl-
• 1-pentyl-3-phenylthiourea
• N-Pentyl-N'-phenylthiourea
• 1-pentyl-3-phenyl-thiourea
• n-Amyl-phenylthioharnstoff
• N-n-Amyl-N'-phenyl-thioharnstoff
• N-Pentyl-N'-phenyl-thioharnstoff
• Thiourea,N-pentyl-N'-phenyl
• NSC-131987
• AKOS002161469
• 3-PENTYL-1-PHENYLTHIOUREA
• n-Pentyl-N'-phenylthiourea #
• NSC 131987
• CBDivE_001662
• Thiourea, N-pentyl-N'-phenyl-
• SCHEMBL10626834
• SIKSXGPHVBAUIC-UHFFFAOYSA-N
• NSC131987
• 53088-08-7
• DTXSID30385115

• Inchi： 1S/C12H18N2S/c1-2-3-7-10-13-12(15)14-11-8-5-4-6-9-11/h4-6,8-9H,2-3,7,10H2,1H3,(H2,13,14,15)
• InChI Key： SIKSXGPHVBAUIC-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1)NCCCCC

Computed Properties

• Exact Mass: 222.11900
• Monoisotopic Mass: 222.119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.083
• Boiling Point: 315.2°C at 760 mmHg
• Flash Point: 144.4°C
• Refractive Index: 1.596
• PSA: 56.15000
• LogP: 3.62710